Cas no 915411-34-6 (6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile)

6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile is a specialized organic compound featuring a pyridine core substituted with a methoxyphenyl group and a nitrile functionality. Its structural design offers versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both methoxy and nitrile groups enhances reactivity, enabling selective modifications for targeted molecular synthesis. This compound is valued for its stability under standard conditions and compatibility with various coupling reactions, making it suitable for complex organic transformations. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.
6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile structure
915411-34-6 structure
Product Name:6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile
CAS No:915411-34-6
MF:C14H12N2O2
MW:240.257283210754
CID:1969969
PubChem ID:28491040
Update Time:2025-06-07

6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-[(4-methoxyphenyl)methoxy]-
    • 6-[(4-methoxyphenyl)methoxy]pyridine-3-carbonitrile
    • AKOS000247024
    • Z335080392
    • 915411-34-6
    • CS-0251420
    • EN300-54704
    • SCHEMBL3933629
    • 6-[(4-methoxybenzyl)oxy]pyridine-3-carbonitrile
    • GCLXYAPFCZSSPF-UHFFFAOYSA-N
    • G31851
    • 6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile
    • Inchi: 1S/C14H12N2O2/c1-17-13-5-2-11(3-6-13)10-18-14-7-4-12(8-15)9-16-14/h2-7,9H,10H2,1H3
    • InChI Key: GCLXYAPFCZSSPF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CN=1)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 240.089877630Da
  • Monoisotopic Mass: 240.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

6-(4-Methoxyphenyl)methoxypyridine-3-carbonitrile Pricemore >>

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